Cas no 6387-19-5 (Benzenesulfonic acid,3-amino-2-methyl-)

• Product Name: Benzenesulfonic acid,3-amino-2-methyl-
• CAS No: 6387-19-5
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 500691
• PubChem ID: 23424122
• Update Time: 2025-04-19

Benzenesulfonic acid,3-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-amino-2-methyl-
• o-toluidine-3-sulphonic acid
• 2-Methyl-3-aminobenzenesulfonic acid
• 3-Amino-2-methylbenzenesulfonic acid
• 6-aminotoluene-2-sulphonic acid
• DTXSID901031631
• 6387-19-5
• SCHEMBL2184171
• AKOS006279817

• Inchi： 1S/C7H9NO3S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
• InChI Key： KEISVHMIDOVJRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1C)N)(=O)(=O)O

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 88.77000
• LogP: 2.48590